Cas no 919791-91-6 (Pyrene, 1-(3-bromo-5-iodophenyl)-)

Pyrene, 1-(3-bromo-5-iodophenyl)- structure
919791-91-6 structure
Product Name:Pyrene, 1-(3-bromo-5-iodophenyl)-
CAS No:919791-91-6
MF:C22H12BrI
MW:483.139157295227
CID:760881
PubChem ID:71424738
Update Time:2025-04-19

Pyrene, 1-(3-bromo-5-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrene, 1-(3-bromo-5-iodophenyl)-
    • 1-(3-bromo-5-iodophenyl)pyrene
    • SCHEMBL3887332
    • 919791-91-6
    • DTXSID60843531
    • Inchi: 1S/C22H12BrI/c23-17-10-16(11-18(24)12-17)19-8-6-15-5-4-13-2-1-3-14-7-9-20(19)22(15)21(13)14/h1-12H
    • InChI Key: KRVHVJOPSKWHJX-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(=C1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)Br

Computed Properties

  • Exact Mass: 481.91671g/mol
  • Monoisotopic Mass: 481.91671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 0Ų

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